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Compound of Interest

Compound Name:
2-Chloro-4-

(dibutylamino)benzonitrile

CAS No.: 821777-08-6

Cat. No.: B13851478

Get Quote

Comparative Analysis of Physicochemical Properties, Synthesis, and Applications

Executive Summary
2-Chloro-4-aminobenzonitrile (CAS 20925-27-3) is a critical bifunctional intermediate featuring

an electron-withdrawing nitrile/chloro pair and an electron-donating primary amine. It serves as

a primary building block for quinazoline-based kinase inhibitors, disperse azo dyes, and

agrochemicals.

Its N,N-dibutyl derivative (2-chloro-4-(dibutylamino)benzonitrile) represents a strategic

lipophilic modification. By replacing the active hydrogens of the primary amine with butyl

chains, the derivative exhibits drastically altered solubility, crystalline packing, and electronic

absorption properties. This modification is typically employed to enhance solubility in non-polar

matrices (e.g., polymers, lipid bilayers) or to tune the spectral properties of push-pull

chromophores in materials science.

Chemical Identity & Structural Analysis[1][2][3][4]
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Nomenclature Disambiguation
Target Molecule: 2-chloro-4-aminobenzonitrile.[1][2][3]

IUPAC Name: 4-amino-2-chlorobenzonitrile.[3][4][5]

Numbering Logic: The nitrile carbon is C1.[6] The chloro group is at C2, and the amino group

is at C4.

Note: Do not confuse with 2-amino-4-chlorobenzonitrile (CAS 38487-86-4), a structural

isomer with distinct reactivity.

Comparative Physicochemical Profile
Property

Parent: 2-Chloro-4-
aminobenzonitrile

Derivative: 2-Chloro-4-
(dibutylamino)benzonitrile

Structure
Primary Aniline (

)

Tertiary Aniline (

)

CAS Number 20925-27-3
Not widely listed (Analogous to

CAS 97-13-2 class)

Molecular Weight 152.58 g/mol 264.80 g/mol

Physical State
Crystalline Solid (mp 108–110

°C)

Viscous Oil or Low-Melting

Solid

LogP (Lipophilicity) ~1.9 (Moderate) ~5.8 (High)

H-Bond Donors 2 0

Water Solubility Low (< 1 mg/mL) Negligible (Insoluble)

Electronic Character Moderate Donor (Aniline)
Strong Donor (+I effect of

alkyls)

Primary Application
Synthesis Intermediate

(reactive handle)

Functional Material (dye/NLO

component)

Electronic "Push-Pull" Systems
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Both molecules exhibit a "push-pull" electronic structure, essential for their color and reactivity.

Pull: The cyano (

) and chloro (

) groups withdraw electron density from the ring.

Push: The amino group donates electron density into the ring.

The Difference: The dibutyl group enhances the electron-donating strength of the nitrogen

via the inductive effect (

) of the butyl chains and hyperconjugation. This typically results in a bathochromic shift (red
shift) in UV-Vis absorption, making the derivative valuable for optimizing the color of disperse
dyes.

Synthesis & Manufacturing Pathways
The synthesis of the dibutyl derivative typically proceeds via the nucleophilic alkylation of the

parent amine.

Pathway Diagram (DOT Visualization)

2-Chloro-4-nitrobenzonitrile
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(Parent Scaffold) Reduction

2-Chloro-4-(dibutylamino)benzonitrile
(Dibutyl Derivative) N-Alkylation

Reduction
(Fe/HCl or H2/Pd)

Alkylation
(n-BuBr, K2CO3, DMF)

Click to download full resolution via product page

Figure 1: Synthetic route from the nitro precursor to the lipophilic dibutyl derivative.

Experimental Protocol: Synthesis of Dibutyl Derivative
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Objective: Convert 2-chloro-4-aminobenzonitrile to 2-chloro-4-(dibutylamino)benzonitrile via

nucleophilic substitution.

Reagents:

2-Chloro-4-aminobenzonitrile (1.0 eq)

1-Bromobutane (2.5 eq)

Potassium Carbonate (

) (3.0 eq)

Potassium Iodide (KI) (0.1 eq, catalyst)

Solvent: DMF (Dimethylformamide) or Acetonitrile

Procedure:

Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,

dissolve 2-chloro-4-aminobenzonitrile (e.g., 1.52 g, 10 mmol) in DMF (15 mL).

Addition: Add

(4.14 g, 30 mmol) and catalytic KI (166 mg, 1 mmol). Add 1-bromobutane (3.43 g, 25 mmol)
dropwise.

Reaction: Heat the mixture to 90–100 °C for 12–24 hours. Monitor reaction progress via TLC

(eluent: Hexane/EtOAc 8:2). The primary amine spot (

) should disappear, replaced by the higher running tertiary amine spot (

).

Work-up: Cool to room temperature. Pour the mixture into ice-cold water (100 mL). Extract

with Ethyl Acetate (

).

Purification: Wash the combined organic layers with brine, dry over
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, and concentrate in vacuo. Purify the crude oil using silica gel column chromatography
(Gradient: 100% Hexane

5% EtOAc in Hexane).

Yield: Expect a yellow viscous oil or low-melting solid (Yield: 75–85%).

Reactivity & Stability Profile
Chemical Reactivity Differences
The core difference lies in the availability of the nitrogen lone pair and the N-H protons.
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Reaction Type
Parent (Primary
Amine)

Dibutyl Derivative
(Tertiary Amine)

Mechanism/Reason

Diazotization High Reactivity Inert

Parent has

required for diazonium

salt formation (

). Derivative lacks

protons.

Acylation Reactive Inert

Parent forms amides

(e.g., with acetic

anhydride). Derivative

cannot form stable

amides.

Electrophilic Subst. Activated Highly Activated

Dibutyl group is a

stronger electron

donor, making the ring

more susceptible to

electrophilic attack

(e.g., halogenation) at

the C3/C5 positions.

Oxidation Stable Susceptible

Tertiary amines can

undergo oxidative

dealkylation (N-

dealkylation) by

metabolic enzymes

(CYP450) or strong

oxidants.

Stability Considerations
Parent: Stable in air. Darkens upon prolonged light exposure due to oxidation of the primary

amine.
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Dibutyl Derivative: chemically stable but prone to N-oxide formation if exposed to peroxides.

The lipophilicity makes it difficult to remove from biological systems, potentially leading to

bioaccumulation in toxicity studies.

Applications in Research & Industry
Pharmaceutical Chemistry

Parent: Used as a scaffold for Quinazoline synthesis. The primary amine reacts with

formamidine acetate to close the pyrimidine ring.

Example: Synthesis of Lapatinib analogs (EGFR inhibitors).

Dibutyl Derivative: rarely used as a drug active due to high LogP (>5), which violates

Lipinski's Rule of 5 (poor oral bioavailability). However, it is used as a lipophilic probe to

study receptor binding pockets where hydrophobic interactions are dominant.

Material Science (Dyes & Polymers)
Disperse Dyes: The dibutyl derivative is a classic "coupling component" for azo dyes used on

polyester fibers.

Mechanism:[2][3][6] Polyester is hydrophobic. The butyl chains act as an "anchor,"

increasing the dye's affinity for the fiber and improving wash fastness.

Color: The dibutyl group pushes the absorption maximum to longer wavelengths

(Red/Violet) compared to the parent (Yellow/Orange).

Analytical Standards
The dibutyl derivative serves as an impurity standard in the manufacturing of the parent

compound if alkyl halides are used in the vicinity, or as an internal standard for HPLC

analysis of lipophilic amines due to its distinct retention time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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